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Compound of Interest

Compound Name: Ethyl 8-bromooctanoate

Cat. No.: B179384 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides detailed, step-by-step procedures for the safe disposal of Ethyl
8-bromooctanoate, a common reagent in organic synthesis. Adherence to these guidelines, in

conjunction with institutional and local regulations, is essential for maintaining a safe research

environment.

I. Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure that all necessary personal protective

equipment (PPE) is worn. Ethyl 8-bromooctanoate is known to cause skin and eye irritation

and may cause respiratory irritation.[1][2][3][4]

Personal Protective Equipment (PPE):

Wear chemical-resistant gloves (e.g., nitrile).

Use safety glasses or goggles.

A lab coat or other protective clothing is required.

Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to

avoid inhalation of vapors.[1][2][5]

In Case of Exposure:
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Skin Contact: Immediately wash the affected area with soap and plenty of water and seek

medical attention if irritation occurs.[1][5]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.[1][5]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if you feel unwell.[1][5]

Ingestion: Rinse mouth with water. Do not induce vomiting. Call a poison control center or

doctor immediately for treatment advice.[5]

II. Quantitative Data Summary
The following table summarizes key quantitative data for Ethyl 8-bromooctanoate.

Property Value

Molecular Formula C10H19BrO2

Molecular Weight 251.16 g/mol [4]

CAS Number 29823-21-0[2][5]

Appearance Colorless to Pale-yellow Liquid[3]

Storage Temperature Refrigerator[3]

III. Step-by-Step Disposal Procedure
The disposal of Ethyl 8-bromooctanoate must be conducted in accordance with all federal,

state, and local environmental regulations.[1] Chemical waste generators are responsible for

the correct classification and disposal of their waste.[1]

Waste Collection and Segregation:

Collect waste Ethyl 8-bromooctanoate and any materials contaminated with it (e.g.,

paper towels, gloves) in a dedicated, properly labeled, and sealed container.
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The container should be made of a material compatible with the chemical.

The label should clearly state "Hazardous Waste" and "Ethyl 8-bromooctanoate".

Storage of Chemical Waste:

Store the sealed waste container in a designated chemical waste satellite accumulation

area.[6]

This area should be a cool, dry, and well-ventilated location, away from incompatible

materials.[1]

Ensure the container is tightly closed.[1]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the chemical waste.[6]

Provide them with accurate information about the waste contents.

Approved Disposal Methods:

The recommended disposal method is through a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[5]

Crucially, do not discharge Ethyl 8-bromooctanoate into sewer systems or the

environment.[5]

Decontamination of Empty Containers:

Empty containers should be triple-rinsed with a suitable solvent.[5] The rinsate should be

collected and disposed of as hazardous waste.

After thorough cleaning, the container can be offered for recycling or reconditioning.

Alternatively, it can be punctured to prevent reuse and disposed of in a sanitary landfill, in

accordance with local regulations.[5]
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IV. Experimental Workflow and Logical
Relationships
The following diagrams illustrate the procedural workflow for the proper disposal of Ethyl 8-
bromooctanoate.
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Caption: Workflow for the disposal of Ethyl 8-bromooctanoate.
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Caption: Emergency procedure for an accidental spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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